N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[(E)-[4-(diethylamino)-2-methoxyphenyl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H25N3O3/c1-4-28(5-2)19-12-10-18(23(14-19)30-3)16-26-27-25(29)24-15-21-20-9-7-6-8-17(20)11-13-22(21)31-24/h6-16H,4-5H2,1-3H3,(H,27,29)/b26-16+
• InChI Key: UQNVYGZBQBUQGG-WGOQTCKBSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OC
• SMILES: CCN(CC)C1=CC(=C(C=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OC

Description

N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by inhibiting certain enzymes and proteins involved in disease progression. It has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress.
Biochemical and Physiological Effects:
N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant, anti-inflammatory, and anti-tumor properties. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide has several advantages for lab experiments. The compound is easy to synthesize, and the yield of the product is high. It is also stable under various conditions, making it suitable for long-term storage. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide. One potential direction is to further explore the compound's potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. Another direction is to investigate the compound's mechanism of action and identify its molecular targets. Additionally, the compound's potential as a fluorescent probe for the detection of metal ions and as a catalyst in organic synthesis could be further explored.

Synthesis Methods

N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide is synthesized using a simple and efficient method. The synthesis involves the reaction of 4-(diethylamino)-2-methoxybenzaldehyde with naphtho[2,1-b]furan-2-carbohydrazide in the presence of a suitable catalyst. The reaction proceeds smoothly under mild conditions, and the yield of the product is high.

Scientific Research Applications

N'-[4-(diethylamino)-2-methoxybenzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential applications in various fields of scientific research. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic synthesis.